Cas no 133019-09-7 (Poly(9,9-di-n-hexylfluorenyl-2,7-diyl))
Poly(9,9-di-n-hexylfluorenyl-2,7-diyl) Chemical and Physical Properties
Names and Identifiers
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- Poly(9,9-di-n-hexylfluorenyl-2,7-diyl)
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Experimental Properties
- Melting Point: 290-300 °C
Poly(9,9-di-n-hexylfluorenyl-2,7-diyl) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR01LSSN-50mg |
Poly(9,9-di-n-hexylfluorenyl-2,7-diyl) |
133019-09-7 | 50mg |
$152.00 | 2025-02-13 | ||
| Aaron | AR01LSSN-250mg |
Poly(9,9-di-n-hexylfluorenyl-2,7-diyl) |
133019-09-7 | 250mg |
$455.00 | 2025-02-13 | ||
| Aaron | AR01LSSN-1g |
Poly(9,9-di-n-hexylfluorenyl-2,7-diyl) |
133019-09-7 | 1g |
$1213.00 | 2025-02-13 | ||
| 1PlusChem | 1P01LSKB-50mg |
Poly(9,9-di-n-hexylfluorenyl-2,7-diyl) |
133019-09-7 | 50mg |
$168.00 | 2023-12-22 | ||
| 1PlusChem | 1P01LSKB-250mg |
Poly(9,9-di-n-hexylfluorenyl-2,7-diyl) |
133019-09-7 | 250mg |
$476.00 | 2023-12-22 | ||
| 1PlusChem | 1P01LSKB-1g |
Poly(9,9-di-n-hexylfluorenyl-2,7-diyl) |
133019-09-7 | 1g |
$1234.00 | 2023-12-22 |
Poly(9,9-di-n-hexylfluorenyl-2,7-diyl) Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on Poly(9,9-di-n-hexylfluorenyl-2,7-diyl)
Introduction to Poly(9,9-di-n-hexylfluorenyl-2,7-diyl) and Its CAS No. 133019-09-7
Poly(9,9-di-n-hexylfluorenyl-2,7-diyl), a conjugated polymer with the chemical formula represented by its CAS number 133019-09-7, has garnered significant attention in the field of advanced materials and optoelectronics. This polymer is renowned for its exceptional thermal stability, high charge carrier mobility, and excellent photophysical properties, making it a versatile material in the development of organic electronic devices.
The molecular structure of Poly(9,9-di-n-hexylfluorenyl-2,7-diyl) consists of a repeating unit of 9,9-dihexylfluorene monomers. The introduction of long hexyl side chains enhances the solubility of the polymer in common organic solvents, facilitating its processing into thin films via techniques such as spin-coating and solution casting. This solubility advantage is crucial for fabricating high-performance organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), and organic photovoltaics (OPVs).
In recent years, significant advancements have been made in the application of this polymer in various optoelectronic devices. For instance, studies have demonstrated that Poly(9,9-di-n-hexylfluorenyl-2,7-diyl) can be used to create highly efficient OLEDs with exceptional color purity and long operational lifetimes. The polymer's ability to exhibit strong fluorescence and low triplet energy makes it an ideal candidate for blue-emitting layers in multilayer OLED structures.
Moreover, the charge transport properties of Poly(9,9-di-n-hexylfluorenyl-2,7-diyl) have been extensively studied for its potential in OFET applications. Research has shown that this polymer can achieve high charge carrier mobility values, which are essential for fast switching speeds and low operation voltages in transistors. The hexyl side chains not only improve solubility but also contribute to better film formation, leading to uniform and defect-free thin films that are critical for reliable device performance.
Recent developments in the field have also explored the use of Poly(9,9-di-n-hexylfluorenyl-2,7-diyl) in organic photovoltaic cells. Its broad absorption spectrum and high exciton dissociation efficiency make it suitable for harvesting a wide range of solar wavelengths. Additionally, the polymer's stability under ambient conditions ensures that OPVs fabricated with this material can maintain their performance over extended periods, making them viable for practical energy applications.
The versatility of Poly(9,9-di-n-hexylfluorenyl-2,7-diyl) extends beyond optoelectronics; it has also been investigated for use in sensors and biological imaging applications. Its unique photophysical properties enable the development of sensitive and selective sensors for detecting various analytes. Furthermore, the biocompatibility of the polymer makes it suitable for use in biomedical imaging techniques, where it can be functionalized to target specific biological markers.
In conclusion, Poly(9,9-di-n-hexylfluorenyl-2,7-diyl) is a remarkable polymer with a wide range of applications in advanced materials science. Its exceptional properties make it an indispensable material in the development of next-generation electronic devices. As research continues to uncover new possibilities for this polymer, its role in shaping the future of technology is set to expand even further.
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